3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• IUPAC Name: 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H13ClN4O3S/c21-14-4-1-12(2-5-14)20-22-18(28-25-20)10-29-19-8-6-15(23-24-19)13-3-7-16-17(9-13)27-11-26-16/h1-9H,10-11H2
• InChI Key: BRSVHKGBDHQDQM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(C=C3)SCC4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C20H13ClN4O3S
• Molecular Weight: 424.9 g/mol
• CAS No.: 1111290-59-5

Description

3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a pyridazine derivative featuring a 1,3-benzodioxole moiety and a 1,2,4-oxadiazole ring substituted with a 4-chlorophenyl group.

Biological Activity

The compound 3-(1,3-Benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a synthetic derivative that incorporates multiple bioactive moieties. This article explores its biological activities, focusing on its potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{14}ClN_3O_3S$, with a molecular weight of approximately 373.83 g/mol. The presence of benzodioxole and oxadiazole rings contributes to its pharmacological properties.

Antimicrobial Activity

Recent studies have demonstrated that compounds containing the oxadiazole and benzodioxole moieties exhibit significant antimicrobial properties. For instance, derivatives similar to the target compound have shown moderate to strong activity against various bacterial strains including Salmonella typhi and Bacillus subtilis .

Compound	Bacterial Strain	Activity Level
7l	Salmonella typhi	Moderate
7m	Bacillus subtilis	Strong

This suggests that the target compound may also possess similar antimicrobial properties due to its structural similarities.

Enzyme Inhibition

The compound has been evaluated for its enzyme inhibitory activities. Notably, it has shown promising results as an acetylcholinesterase (AChE) inhibitor, which is crucial for treating neurodegenerative diseases like Alzheimer's . The IC50 values for related compounds in this category were significantly lower than those of standard inhibitors.

Compound	IC50 (µM)	Reference Standard IC50 (µM)
7l	2.14	21.25
7m	0.63	21.25

This indicates a strong potential for therapeutic applications in neuroprotection and cognitive enhancement.

Anticancer Potential

The structural components of the compound suggest potential anticancer activity. Compounds with similar functional groups have been noted for their ability to inhibit tumor growth and induce apoptosis in cancer cells . The benzodioxole moiety is particularly associated with anticancer effects due to its interaction with cellular signaling pathways involved in proliferation and survival.

Case Studies and Research Findings

• Synthesis and Characterization : A study synthesized a series of related compounds, exploring their biological activities through docking studies and binding interactions with bovine serum albumin (BSA) . These studies highlighted the importance of structural modifications in enhancing bioactivity.
• Pharmacological Evaluation : In vivo studies indicated that compounds with similar structures exhibited significant anti-inflammatory and analgesic properties . This opens avenues for further exploration into the therapeutic benefits of the target compound in pain management.

Comparison with Similar Compounds

Halogen-Substituted Analogues

• Fluorophenyl Analog (F840-0167) : Replacing the 4-chlorophenyl group with 4-fluorophenyl (C₂₀H₁₃FN₄O₃S, MW 408.41 g/mol) reduces molecular weight by ~16.45 g/mol. This substitution may alter lipophilicity (Cl → F) and impact binding affinity in hydrophobic pockets .

Alkyl-Substituted Derivatives

• Ethylphenyl Derivative () : 3-(4-Ethylphenyl)-6-({[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine (C₂₃H₂₂N₄OS, MW 402.52 g/mol) demonstrates lower molecular weight and increased hydrophobicity due to ethyl groups, which may enhance membrane permeability but reduce solubility .

Heterocyclic Core Modifications

Benzoimidazolone Derivatives ()

Compounds such as 46 (4-(3-(4-chlorophenethyl)-1,2,4-oxadiazol-5-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one) share the 1,2,4-oxadiazole motif but replace pyridazine with a benzoimidazolone core. These derivatives exhibit moderate yields (55–72%) and high purity (>98%), suggesting robust synthetic routes. However, the rigid benzoimidazolone core may limit conformational flexibility compared to pyridazine-based structures .

Purine-Based Analogues ()

Navlimetostat (1-({3-[(3R,5R)-5-(4-chlorophenyl)oxolan-3-yl]-1,2,4-oxadiazol-5-yl}methyl)-2,7-dimethyl-1,7-dihydro-6H-purin-6-one) incorporates a purine scaffold instead of pyridazine.

Substituent Effects on Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Available Quantity	Purity (%)
Target Compound	C₂₀H₁₃ClN₄O₃S	424.86	4-Chlorophenyl	14 mg	N/A
Fluorophenyl Analog	C₂₀H₁₃FN₄O₃S	408.41	4-Fluorophenyl	11 mg	N/A
Trifluoromethylphenyl Analog	C₂₂H₁₆F₃N₅O₃S	511.46	3-Trifluoromethylphenyl	N/A	N/A
Ethylphenyl Derivative	C₂₃H₂₂N₄OS	402.52	4-Ethylphenyl	74 mg	N/A
Benzoimidazolone Derivative 46	C₁₇H₁₂ClN₅O₂	361.76	4-Chlorophenethyl	N/A	99.01

Key Observations :

• Chlorophenyl vs. Fluorophenyl: The chloro group increases molecular weight and lipophilicity (Cl logP ~0.71 vs.
• Trifluoromethyl Substitution : The CF₃ group () elevates molecular weight significantly, which may improve metabolic stability but reduce oral bioavailability due to increased size .
• Alkyl Chains : Ethyl groups () lower molecular weight but introduce steric hindrance, possibly affecting binding kinetics .